Cas no 1158742-26-7 (1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride)

• Product Name: 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride
• CAS No: 1158742-26-7
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• MDL: MFCD14279877
• CID: 4574070
• Update Time: 2025-07-23

1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylcarbonyl)-3-piperidinamine hydrochloride
• (3-Aminopiperidin-1-yl)(cyclopropyl)methanone hydrochloride
• 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride

• MDL： MFCD14279877
• Inchi： 1S/C9H16N2O.ClH/c10-8-2-1-5-11(6-8)9(12)7-3-4-7;/h7-8H,1-6,10H2;1H
• InChI Key： JAEIACJJXQHUFQ-UHFFFAOYSA-N
• SMILES： N1(C(C2CC2)=O)CCCC(N)C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride

Introduction to 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride (CAS No. 1158742-26-7) in Modern Pharmaceutical Research

1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride, identified by the chemical identifier CAS No. 1158742-26-7, represents a significant compound in the realm of pharmaceutical chemistry. This compound, featuring a cyclopropylcarbonyl moiety and a piperidinamine backbone, has garnered attention due to its structural versatility and potential pharmacological applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

The cyclopropylcarbonyl group is a key structural feature that contributes to the compound's reactivity and interaction with biological targets. This moiety is often employed in medicinal chemistry to improve metabolic stability and binding affinity. In contrast, the piperidinamine component introduces a nitrogen-rich scaffold that is commonly found in bioactive molecules, particularly in kinase inhibitors and other therapeutic agents. The combination of these structural elements makes 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride a promising candidate for exploring novel therapeutic pathways.

Recent advancements in pharmaceutical research have highlighted the importance of piperidine derivatives in addressing various diseases, including cancer and inflammatory disorders. The structural framework of 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride aligns well with this trend, as it provides a scaffold for designing molecules with enhanced pharmacokinetic properties. For instance, studies have demonstrated that piperidine-based compounds can modulate enzyme activity by binding to specific pockets on target proteins, thereby inhibiting their function.

The hydrochloride form of this compound not only improves its solubility but also ensures better pharmacokinetic behavior, which is crucial for drug efficacy. Solubility is a critical factor in drug development, as it affects absorption, distribution, metabolism, and excretion (ADME) properties. By enhancing solubility, 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride may exhibit improved bioavailability and therapeutic response compared to its free base form.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural features of 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride, particularly the cyclopropylcarbonyl and piperidinamine groups, make it an attractive candidate for virtual screening against large databases of biological targets. This approach has accelerated the identification of novel drug candidates and has reduced the time and cost associated with traditional screening methods.

Moreover, the versatility of the piperidinamine scaffold allows for further chemical modifications, enabling the synthesis of analogues with tailored pharmacological properties. This flexibility is particularly valuable in optimizing drug candidates for specific therapeutic applications. For example, modifications at the nitrogen atoms or the cyclopropyl ring can fine-tune binding interactions with target proteins, leading to improved selectivity and reduced side effects.

Current research in medicinal chemistry emphasizes the development of small-molecule inhibitors that target aberrant signaling pathways in diseases such as cancer and neurodegenerative disorders. The structural motif of 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride is well-suited for this purpose, as it can be designed to interact with key enzymes or receptors involved in disease progression. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer cell proliferation.

The synthesis of 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is critical for achieving optimal pharmacological activity.

In conclusion, 1-(cyclopropylcarbonyl)-3-piperidinamine hydrochloride (CAS No. 1158742-26-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of the cyclopropylcarbonyl group and the piperidinamine backbone provides a versatile scaffold for designing novel bioactive molecules. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound holds promise as a valuable tool in addressing various diseases.